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Compound of Interest

Compound Name:
3-((2-

Hydroxyethyl)amino)propanol

Cat. No.: B098944 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-((2-Hydroxyethyl)amino)propanol was

not available. The following guidance is based on the GHS hazard classifications for this

chemical and safety data for structurally similar amino alcohols. It is imperative to consult the

manufacturer-specific SDS upon receipt of the chemical and to conduct a thorough risk

assessment before commencing any work.

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling 3-((2-Hydroxyethyl)amino)propanol.
Adherence to these protocols is critical for ensuring personal safety and minimizing

environmental impact.

Hazard Identification and Personal Protective
Equipment
3-((2-Hydroxyethyl)amino)propanol is classified as causing serious eye damage and may

cause skin and respiratory irritation[1]. Therefore, stringent adherence to personal protective

equipment (PPE) guidelines is mandatory.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield

Protects against splashes that

can cause serious eye

damage[1].

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Prevents skin contact which

can lead to irritation[1].

Body Protection
Flame-resistant lab coat (fully

buttoned) and long pants

Protects skin from accidental

spills and splashes.

Footwear Closed-toe, closed-heel shoes Prevents exposure from spills.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates is recommended.

Minimizes inhalation of

potentially irritating vapors or

aerosols.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of 3-((2-Hydroxyethyl)amino)propanol from receipt to

use in the laboratory.

Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled.

Transport the chemical in a secondary container to the designated storage area.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.
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Keep the container tightly closed when not in use.

Preparation:

Ensure a chemical fume hood is operational and certified.

Verify that an eyewash station and safety shower are accessible and have been recently

tested.

Assemble all necessary equipment and reagents within the fume hood.

Don all required PPE as specified in the table above.

Handling and Use:

Conduct all manipulations of 3-((2-Hydroxyethyl)amino)propanol, including weighing

and transferring, within the fume hood to minimize inhalation exposure.

Use appropriate, clean, and dry tools (e.g., spatulas, pipettes) for transferring the

chemical.

Avoid direct contact with skin, eyes, and clothing.

Keep containers tightly sealed when not in use to prevent the absorption of moisture and

carbon dioxide from the air.

Disposal Plan
All waste containing 3-((2-Hydroxyethyl)amino)propanol must be treated as hazardous

waste.

Waste Collection:

Collect all liquid and solid waste containing 3-((2-Hydroxyethyl)amino)propanol in a

clearly labeled, sealed, and chemically compatible container.

This includes contaminated gloves, pipette tips, and any absorbent materials used for

spills.
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Waste Disposal:

Dispose of the hazardous waste through your institution's designated chemical waste

disposal program.

Do not pour down the drain or dispose of in regular trash.

Handle uncleaned containers as you would the product itself.

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the affected area.

Alert: Notify laboratory personnel and the institutional safety officer.

Contain (for small spills): If trained and it is safe to do so, contain the spill with an inert

absorbent material (e.g., sand, vermiculite).

Clean-up: Place the absorbent material into a sealed container for hazardous waste

disposal.

Ventilate: Ensure the area is well-ventilated.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.

Ingestion: Do not induce vomiting. Rinse the mouth with water and drink one to two glasses

of water. Seek immediate medical attention.
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Visual Workflow Guides

Preparation Handling Cleanup & Disposal
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Caption: Standard operational workflow for handling 3-((2-Hydroxyethyl)amino)propanol.
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Immediate Actions

Response
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Caption: Logical workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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